![molecular formula C14H22ClNO2 B1499048 4-(3,4-Dimethoxy-benzyl)-piperidine hydrochloride CAS No. 1172908-58-5](/img/structure/B1499048.png)
4-(3,4-Dimethoxy-benzyl)-piperidine hydrochloride
Overview
Description
4-(3,4-Dimethoxy-benzyl)-piperidine hydrochloride is a heterocyclic organic compound . Its empirical formula is C14H21NO2 · HCl, and it has a molecular weight of 271.78 . It is provided by Sigma-Aldrich for experimental and research use .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCOC1=C(OC)C=CC(CC2CCNCC2)=C1.Cl
. This indicates that the compound contains a piperidine ring attached to a 3,4-dimethoxybenzyl group. Physical And Chemical Properties Analysis
This compound is a solid . Its exact physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the search results.Scientific Research Applications
Anti-acetylcholinesterase Activity
A significant area of research for derivatives of 4-(3,4-Dimethoxy-benzyl)-piperidine hydrochloride involves their role as anti-acetylcholinesterase (anti-AChE) agents. Sugimoto et al. (1990) synthesized a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives and evaluated their anti-AChE activity. The study found that introducing bulky moieties and alkyl or phenyl groups enhanced activity, identifying specific compounds as potent AChE inhibitors. These derivatives were explored for their potential as antidementia agents, highlighting the structure-activity relationship crucial for designing effective inhibitors (Sugimoto et al., 1990).
Bioactive Conformation and Opioid Receptor Antagonism
Research into the bioactive conformation of N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines, as explored by Le Bourdonnec et al. (2006), provides insights into the molecular determinants for mu-opioid receptor recognition. This work aimed at understanding the structural features affecting ligand binding and structure-function relationships, contributing to the development of opioid receptor antagonists (Le Bourdonnec et al., 2006).
Pharmacokinetics and Metabolism
Investigations into the oxidative metabolism of novel antidepressants, such as the study by Hvenegaard et al. (2012), offer detailed insights into the enzymatic pathways involved in the metabolism of piperidine-based compounds. This research identifies the cytochrome P450 enzymes responsible for metabolizing these compounds, providing a foundation for understanding their pharmacokinetics and optimizing therapeutic efficacy (Hvenegaard et al., 2012).
Fungicidal Activity
The study by Wieczorek et al. (2014) on the fungicidal activity of 3-piperazine-bis(benzoxaborole) and its analogues underscores the potential of piperidine derivatives in antifungal applications. By comparing the activity of these compounds against various filamentous fungi, this research highlights the importance of the benzoxaborole system for antifungal action and opens avenues for developing new antifungal agents (Wieczorek et al., 2014).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[(3,4-dimethoxyphenyl)methyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2.ClH/c1-16-13-4-3-12(10-14(13)17-2)9-11-5-7-15-8-6-11;/h3-4,10-11,15H,5-9H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUBLIXQELXNNBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2CCNCC2)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60656567 | |
Record name | 4-[(3,4-Dimethoxyphenyl)methyl]piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60656567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1172908-58-5 | |
Record name | 4-[(3,4-Dimethoxyphenyl)methyl]piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60656567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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